3-[[(2-Methylpyrimidin-4-yl)amino]methyl]oxolan-3-ol

• IUPAC Name: 3-[[(2-methylpyrimidin-4-yl)amino]methyl]oxolan-3-ol
• InChI: InChI=1S/C10H15N3O2/c1-8-11-4-2-9(13-8)12-6-10(14)3-5-15-7-10/h2,4,14H,3,5-7H2,1H3,(H,11,12,13)
• InChI Key: CLYRHBYAIRRAOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=N1)NCC2(CCOC2)O
• Molecular Formula: C10H15N3O2
• Molecular Weight: 209.24 g/mol

Description

3-[[(2-Methylpyrimidin-4-yl)amino]methyl]oxolan-3-ol, also known as MPO, is a chemical compound that has been extensively studied for its potential applications in scientific research. MPO is a nucleoside analog that has been shown to have antiviral, antitumor, and immunomodulatory properties. In

Mechanism of Action

The mechanism of action of 3-[[(2-Methylpyrimidin-4-yl)amino]methyl]oxolan-3-ol is not fully understood, but it is believed to involve the inhibition of viral replication and the induction of apoptosis in cancer cells. 3-[[(2-Methylpyrimidin-4-yl)amino]methyl]oxolan-3-ol is a nucleoside analog that is incorporated into viral or cancerous DNA, leading to the disruption of DNA synthesis and cell death.
Biochemical and Physiological Effects
3-[[(2-Methylpyrimidin-4-yl)amino]methyl]oxolan-3-ol has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit viral replication by interfering with reverse transcriptase and DNA polymerase activity. 3-[[(2-Methylpyrimidin-4-yl)amino]methyl]oxolan-3-ol has also been shown to induce apoptosis in cancer cells by activating caspase enzymes and disrupting mitochondrial function.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[[(2-Methylpyrimidin-4-yl)amino]methyl]oxolan-3-ol in lab experiments is its broad-spectrum antiviral and antitumor activity. This makes it a useful tool for studying the mechanisms of viral replication and cancer cell growth. However, 3-[[(2-Methylpyrimidin-4-yl)amino]methyl]oxolan-3-ol can be toxic to normal cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 3-[[(2-Methylpyrimidin-4-yl)amino]methyl]oxolan-3-ol. One area of interest is the development of new analogs with improved antiviral and antitumor activity. Another area of interest is the study of 3-[[(2-Methylpyrimidin-4-yl)amino]methyl]oxolan-3-ol's immunomodulatory properties and its potential use in treating autoimmune diseases. Additionally, the use of 3-[[(2-Methylpyrimidin-4-yl)amino]methyl]oxolan-3-ol in combination with other drugs for the treatment of viral infections and cancer is an area of active research.

Synthesis Methods

3-[[(2-Methylpyrimidin-4-yl)amino]methyl]oxolan-3-ol can be synthesized using a multi-step process that involves the reaction of 2-methyl-4-nitropyrimidine with sodium hydride, followed by the addition of 3-chloro-1,2-propanediol. This intermediate is then treated with ammonia to form the final product, 3-[[(2-Methylpyrimidin-4-yl)amino]methyl]oxolan-3-ol.

Scientific Research Applications

3-[[(2-Methylpyrimidin-4-yl)amino]methyl]oxolan-3-ol has been extensively studied for its potential applications in scientific research. It has been shown to have antiviral properties against a range of viruses, including HIV, herpes simplex virus, and hepatitis B virus. 3-[[(2-Methylpyrimidin-4-yl)amino]methyl]oxolan-3-ol has also been shown to have antitumor activity against a range of cancer cell lines, including breast, lung, and prostate cancer.